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Compound of Interest

Compound Name: NLRP3-IN-2

Cat. No.: B1671582

Technical Support Center: NLRP3-IN-2

Welcome to the technical support center for NLRP3-IN-2. This resource is designed to assist
researchers, scientists, and drug development professionals with quality control, purity
assessment, and troubleshooting for experiments involving NLRP3-IN-2.

Frequently Asked Questions (FAQSs)
Q1: What is NLRP3-IN-2?

Al: NLRP3-IN-2, also known as NLRP3 Inflammasome Inhibitor I, is a small molecule inhibitor
of the NLRP3 inflammasome. It is an intermediate in the synthesis of glyburide and is used in
research to study the role of the NLRP3 inflammasome in various physiological and
pathological processes.[1]

Q2: What are the key chemical properties of NLRP3-IN-2?

A2: The key chemical properties of NLRP3-IN-2 are summarized in the table below.

Property Value Reference
CAS Number 16673-34-0 [1][2]
Molecular Formula C16H17CIN204S

Molecular Weight 368.84 g/mol
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Q3: What is the recommended purity for NLRP3-IN-2 in research applications?

A3: For most research applications, a purity of 295% is recommended for small molecule
inhibitors like NLRP3-IN-2. Purity should be verified using appropriate analytical methods such
as High-Performance Liquid Chromatography (HPLC).

Q4: How should NLRP3-IN-2 be stored?

A4: NLRP3-IN-2 powder should be stored at -20°C for up to 3 years, or at 4°C for up to 2
years. Stock solutions in a solvent like DMSO should be stored at -80°C for up to 6 months, or
at -20°C for up to 1 month.

Quality Control and Purity Assessment

Consistent and reliable experimental results depend on the quality and purity of your reagents.
The following sections provide detailed protocols for assessing the quality and purity of NLRP3-
IN-2.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

HPLC is a fundamental technique for determining the purity of small molecules. A reversed-
phase HPLC method is typically suitable for a compound with the chemical structure of NLRP3-
IN-2.

Experimental Protocol: HPLC Purity Analysis
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Parameter Recommended Condition

HPLC system with a UV-Vis or Diode Array

Instrumentation
Detector (DAD)
C18 reversed-phase column (e.g., 4.6 x 150
Column ] )
mm, 5 um particle size)
) A: Water with 0.1% Formic AcidB: Acetonitrile
Mobile Phase ) ] )
with 0.1% Formic Acid
Start with a low percentage of B, and gradually
) increase to elute the compound and any
Gradient ) N ] ] ]
impurities. A typical gradient might be 10-90% B
over 20 minutes.
Flow Rate 1.0 mL/min
Column Temperature 30°C
Monitor at a wavelength where NLRP3-IN-2 has
Detection Wavelength maximum absorbance (e.g., 254 nm, or
determined by UV scan).
Injection Volume 10 uL

Prepare a 1 mg/mL stock solution of NLRP3-IN-
) 2 in a suitable solvent (e.g., DMSO). Dilute to a

Sample Preparation ) ) )
working concentration of 50-100 pg/mL with the

initial mobile phase composition.

Data Analysis:

The purity of NLRP3-IN-2 is calculated by dividing the peak area of the main compound by the
total area of all peaks in the chromatogram, expressed as a percentage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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